Cas no 2228808-03-3 (tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate
• CAS No: 2228808-03-3
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 6395444
• PubChem ID: 165755936
• Update Time: 2025-10-29

tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate
• 2228808-03-3
• EN300-1892311
• tert-butyl N-{5-chloro-2-[(piperidin-4-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H25ClN2O2/c1-17(2,3)22-16(21)20-15-11-14(18)5-4-13(15)10-12-6-8-19-9-7-12/h4-5,11-12,19H,6-10H2,1-3H3,(H,20,21)
• InChI Key： OBCHOYRDDXOSDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC1CCNCC1

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2228808-03-3 and Product Name: *tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate*

This compound, identified by the CAS number 2228808-03-3, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry. The product name, tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate, provides a detailed insight into its chemical structure, which includes a carbamate functional group linked to a phenyl ring substituted with a chloro group and a piperidine moiety. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The carbamate group in this compound is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. Carbamates are widely recognized for their role in medicinal chemistry due to their ability to form stable bonds with biological targets and their compatibility with various synthetic transformations. The tert-butyl group attached to the carbamate enhances the stability of the compound, making it suitable for handling and further functionalization without degradation.

The phenyl ring substituted with a chloro group and a piperidine moiety at the 2-position introduces additional complexity and potential biological activity. Phenyl rings are common motifs in pharmaceuticals, often contributing to binding affinity and selectivity. The chloro group can serve as a metabolic handle or participate in further reactions, such as nucleophilic substitution, to introduce other functional groups. The piperidine ring, on the other hand, is frequently found in bioactive compounds due to its ability to mimic the binding properties of certain amino acid residues in biological targets.

Recent research in the field of drug discovery has highlighted the importance of multifunctional intermediates like this compound. The combination of a stable carbamate group, a reactive phenyl ring, and a bioisosteric piperidine moiety makes it an attractive candidate for designing novel therapeutic agents. For instance, studies have shown that compounds incorporating piperidine rings exhibit enhanced solubility and improved pharmacokinetic properties, which are crucial for developing effective drugs.

In addition to its structural features, this compound has shown promise in preclinical studies as a precursor for more complex molecules. Researchers have utilized derivatives of this compound to develop inhibitors targeting various biological pathways. For example, modifications of the phenyl ring have led to the discovery of potent kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The chloro group has also been strategically incorporated into drug candidates to improve their metabolic stability and bioavailability.

The synthesis of this compound involves multi-step organic transformations that showcase the expertise of modern synthetic chemistry. Key steps include the formation of the carbamate bond through reaction with phosgene or its equivalents, followed by functionalization of the phenyl ring at the 2-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the piperidine moiety efficiently. These synthetic strategies highlight the importance of innovative methodologies in accessing complex molecular architectures.

The versatility of this compound extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, where its unique structural features contribute to desirable properties such as thermal stability and mechanical strength. The combination of electronic and steric effects from its substituents makes it a candidate for designing advanced polymers and coatings.

As research continues to evolve, new applications for this compound are likely to emerge. Advances in computational chemistry and artificial intelligence are enabling researchers to predict the biological activity of molecules with unprecedented accuracy. This compound, with its well-defined structure and functional groups, is well-positioned to benefit from these cutting-edge technologies. High-throughput screening and virtual screening methods are being used to identify new derivatives with enhanced potency and selectivity.

In conclusion, the compound with CAS number 2228808-03-3 and product name tert-butyl N-{5-chloro-2-(piperidin-4-yl)methylphenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its stability and reactivity allow for diverse synthetic applications. As research progresses, this compound is expected to play an increasingly important role in drug discovery and materials science, driving innovation across multiple scientific disciplines.